4-[5-(2-chlorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid

• IUPAC Name: 4-[3-(2-chlorophenyl)-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid
• InChI: InChI=1S/C20H19ClN2O3/c1-13-6-8-14(9-7-13)17-12-18(15-4-2-3-5-16(15)21)23(22-17)19(24)10-11-20(25)26/h2-9,18H,10-12H2,1H3,(H,25,26)
• InChI Key: CTWMOMKBYLJAHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CC=C3Cl)C(=O)CCC(=O)O
• Molecular Formula: C20H19ClN2O3
• Molecular Weight: 370.8 g/mol

Description

The compound is a derivative of pyrazole. Pyrazole derivatives are considered pharmacologically important active scaffolds that possess almost all types of pharmacological activities. They are one of the most studied groups of compounds among the azole family.

Synthesis Analysis

Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. A huge variety of synthesis methods and synthetic analogues have been reported over the years. The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture.

Future Directions

Given the wide range of pharmacological activities of pyrazole derivatives, they continue to attract the attention of many researchers to study their skeleton chemically and biologically. Future research may focus on developing new synthesis methods, exploring new biological activities, and designing new drugs based on the pyrazole scaffold.